Cas no 5422-72-0 (Acetamide,N-(2-hydroxy-3,5-dinitrophenyl)-)

5422-72-0 structure
Product name:Acetamide,N-(2-hydroxy-3,5-dinitrophenyl)-
Acetamide,N-(2-hydroxy-3,5-dinitrophenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Acetamide,N-(2-hydroxy-3,5-dinitrophenyl)-
- N-(2-hydroxy-3,5-dinitrophenyl)acetamide
- 3',5'-Dinitro-2'-hydroxyacetanilide
- 3',5'-Dinitro-2'-hydroxyacetaniline
- 4.6-Dinitro-2-acetamino-phenol
- AC1N5CMR
- Acetamide, N-(3,5-dinitro-2-hydroxyphenyl)-
- Acetanilide,5'-dinitro-
- acetic acid-(2-hydroxy-3,5-dinitro-anilide)
- Essigsaeure-(2-hydroxy-3,5-dinitro-anilid)
- N-Acetyl-pikraminsaeure
- NSC10048
- RMWYWQJCJOEMTR-UHFFFAOYSA-N
- EINECS 226-547-7
- NS00033003
- Acetanilide, 2'-hydroxy-3',5'-dinitro-
- N-Acetylpicramic acid
- Acetamide,5-dinitrophenyl)-
- AE-562/05002029
- DTXSID5063863
- NSC 10048
- Acetamide,5-dinitro-2-hydroxyphenyl)-
- N-(2-Hydroxy-3,5-dinitrophenyl)acetamide #
- M9YEG822FE
- Acetamide, N-(2-hydroxy-3,5-dinitrophenyl)-
- NSC-10048
- 5422-72-0
- AKOS037631810
-
- Inchi: InChI=1S/C8H7N3O6/c1-4(12)9-6-2-5(10(14)15)3-7(8(6)13)11(16)17/h2-3,13H,1H3,(H,9,12)
- InChI Key: RMWYWQJCJOEMTR-UHFFFAOYSA-N
- SMILES: CC(=O)NC1=C(C(=CC(=C1)[N+](=O)[O-])[N+](=O)[O-])O
Computed Properties
- Exact Mass: 241.03351
- Monoisotopic Mass: 241.03348495g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 335
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 141Ų
- XLogP3: 1
Experimental Properties
- PSA: 135.61
- LogP: 2.28640
Acetamide,N-(2-hydroxy-3,5-dinitrophenyl)- Related Literature
-
Irene Anton-Sales,Anna Laromaine,Anna Roig Biomater. Sci., 2020,8, 2921-2930
-
Kai Zheng,Chang He,Zhao Zhang,Hassan Traboulsi,Javed Mazher,Ali Trabolsi,Lei Fang,Mark A. Olson Polym. Chem., 2020,11, 1806-1819
-
Kenneth R. Seddon,Geetha Srinivasan,Małgorzata Swadźba-Kwaśny,Anthony R. Wilson Phys. Chem. Chem. Phys., 2013,15, 4518-4526
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